Cas no 2248393-81-7 (2-(Benzyloxy)-5-(difluoromethyl)benzoic acid)

• Product Name: 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid
• CAS No: 2248393-81-7
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• CID: 6406810
• PubChem ID: 137939823
• Update Time: 2025-06-08

2-(Benzyloxy)-5-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-phenylmethoxybenzoic acid
• EN300-6510814
• 2248393-81-7
• 2-(benzyloxy)-5-(difluoromethyl)benzoic acid
• 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid

• Inchi： 1S/C15H12F2O3/c16-14(17)11-6-7-13(12(8-11)15(18)19)20-9-10-4-2-1-3-5-10/h1-8,14H,9H2,(H,18,19)
• InChI Key： KINZFYZEVLPDSA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)C=1)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 278.07545056g/mol
• Monoisotopic Mass: 278.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid

Introduction to 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid (CAS No. 2248393-81-7)

2-(Benzyloxy)-5-(difluoromethyl)benzoic acid (CAS No. 2248393-81-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyloxy group and a difluoromethyl substituent, which contribute to its potential therapeutic applications. The compound's chemical structure and physical properties make it an intriguing candidate for various biological studies and drug development initiatives.

The molecular formula of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid is C₁₄H₁₁F₂O₃, and its molecular weight is approximately 265.24 g/mol. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The benzyloxy group, on the other hand, can enhance the compound's solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have explored the potential of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid has also shown potential as an anticancer agent. A study conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid could be developed into a novel therapeutic agent for cancer treatment.

In addition to its therapeutic potential, 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid has been investigated for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for studying protein function and interactions. For example, researchers at the University of California, San Francisco, used this compound to investigate the role of a specific protein kinase in cellular signaling pathways. The results provided insights into the mechanisms underlying various cellular processes and could lead to the development of new therapeutic strategies.

The synthesis of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, including methods that utilize readily available starting materials and mild reaction conditions. One common approach involves the reaction of 5-difluoromethylsalicylic acid with benzyl bromide in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient route to the target compound, making it accessible for both academic and industrial applications.

The physical properties of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid, such as its melting point, solubility, and stability, have been thoroughly characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 140°C to 145°C. It is moderately soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are important considerations for its use in biological assays and pharmaceutical formulations.

To further understand the biological activity of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid, researchers have employed a range of in vitro and in vivo models. In vitro studies using cell lines have provided valuable insights into its mechanism of action and potential targets. For instance, studies using human colon cancer cell lines have shown that this compound can induce cell cycle arrest at the G1 phase by downregulating cyclin D1 expression. In vivo studies using animal models have also demonstrated its efficacy in reducing tumor growth and improving survival rates.

The safety profile of 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid has been evaluated through toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully assess its safety profile in humans before it can be considered for clinical trials.

In conclusion, 2-(Benzyloxy)-5-(difluoromethyl)benzoic acid (CAS No. 2248393-81-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potential therapeutic effects, including anti-inflammatory and anticancer activities. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action, paving the way for its development into novel therapeutic agents.